Cas no 1627722-97-7 (1-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazole)

• Product Name: 1-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazole
• CAS No: 1627722-97-7
• MF: C₁₄H₁₉BN₂O₂
• MW: 258.123863458633
• CID: 4609719
• PubChem ID: 72219016
• Update Time: 2025-08-05

1-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazole Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1h-indazol-3-ylboronic acid pinacol ester
• 1-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole
• 1-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazole
• 1627722-97-7
• AT17087
• DB-111341
• SY056997
• BS-31164
• CS-0176774
• SCHEMBL16009198
• CQC72297
• MFCD13182067
• 1-Methylindazole-3-boronic Acid Pinacol Ester
• MB12738

• MDL： MFCD13182067
• Inchi： 1S/C14H19BN2O2/c1-13(2)14(3,4)19-15(18-13)12-10-8-6-7-9-11(10)17(5)16-12/h6-9H,1-5H3
• InChI Key： OZGVUTRIDUMWJT-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=CC=C2)C(B2OC(C)(C)C(C)(C)O2)=N1

Computed Properties

• Exact Mass: 258.1539580g/mol
• Monoisotopic Mass: 258.1539580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.1±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 385.0±15.0 °C at 760 mmHg
• Flash Point: 186.6±20.4 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazole Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazole

Introduction to 1-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazole (CAS No. 1627722-97-7) and Its Emerging Applications in Chemical Biology

The compound 1-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazole (CAS No. 1627722-97-7) represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique structural features, characterized by a tetramethyl-1,3,2-dioxaborolan moiety linked to an indazole core, make it a versatile intermediate in the synthesis of novel bioactive molecules. This introduction explores the compound's chemical properties, synthetic methodologies, and its growing relevance in contemporary research.

The molecular framework of 1-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazole incorporates a borylated indazole scaffold, which is increasingly recognized for its utility in cross-coupling reactions. The presence of the tetramethyl-substituted dioxaborolane group enhances the stability of the boronate ester functionality under various reaction conditions, making it an ideal candidate for palladium-catalyzed coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in constructing complex organic molecules with precise stereochemical control.

In recent years, boron-containing heterocycles have garnered substantial attention due to their broad spectrum of biological activities. The indazole ring itself is a privileged scaffold in medicinal chemistry, exhibiting properties that make it suitable for drug development. For instance, indazole derivatives have been reported to possess antimicrobial, antiviral, and anticancer properties. The introduction of the borylated moiety into this scaffold not only facilitates further functionalization but also opens avenues for exploring new pharmacophores.

The synthetic route to 1-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazole involves the selective borylation of the indazole derivative using organoboron reagents under palladium catalysis. The use of a tetramethyl-substituted dioxaborolane ensures high regioselectivity and minimizes side reactions. This approach has been refined through recent advances in transition metal catalysis, allowing for more efficient and scalable synthesis. Such improvements are crucial for translating laboratory discoveries into viable pharmaceutical candidates.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The borylated indazole core can be further modified through cross-coupling reactions to introduce diverse functional groups at specific positions. This modularity enables the creation of libraries of compounds with tailored biological activities. For example, recent studies have demonstrated that indazole derivatives can be engineered to interact with specific protein targets involved in cancer progression or inflammatory diseases.

The growing interest in boron-containing pharmaceuticals is also driven by their favorable pharmacokinetic profiles. Boronated compounds have shown promise in both preclinical and clinical studies due to their enhanced bioavailability and reduced toxicity compared to non-boronated analogs. The stability provided by the tetramethyl-substituted dioxaborolane group further contributes to these advantages by ensuring structural integrity during metabolic processing.

Current research efforts are focused on leveraging the synthetic versatility of 1-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazole to develop novel therapeutics. One particularly exciting area is its application in photodynamic therapy (PDT). Boronated porphyrins and phthalocyanines are well-known photosensitizers used in PDT due to their ability to generate reactive oxygen species upon irradiation with light. By incorporating an indazole moiety into these systems، researchers aim to enhance tumor-specific targeting and improve treatment outcomes.

Another emerging application is in the field of drug delivery systems. The borylated indazole scaffold can be integrated into polymeric or nanoparticulate carriers designed for targeted drug release. This approach has shown promise in overcoming barriers associated with conventional chemotherapy regimens， such as poor solubility and limited bioavailability. By optimizing the molecular architecture， it may be possible to develop next-generation formulations that deliver drugs more efficiently while minimizing side effects.

The role of computational chemistry and machine learning in optimizing boron-containing compounds cannot be overstated. Advanced computational methods are being employed to predict binding affinities， metabolic stability， and other critical parameters before experimental synthesis begins. These tools help researchers prioritize candidates for further development， thereby accelerating the drug discovery process significantly.

In conclusion， 1-methyl-3-(4，4，5，5-tetramethyl-l，3，2-dioxaborolan-l)-ylindazole (CAS No. 1627722-97-7) stands as a testament to the innovative potential of boron chemistry in pharmaceutical research。 Its unique structural attributes، coupled with its synthetic adaptability، position it as a valuable building block for developing novel therapeutics across multiple therapeutic areas。 As research continues to uncover new applications， this compound is poised to play an increasingly important role in advancing medical science。